Cas no 874814-71-8 (2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 874814-71-8
• MF: C₇H₅ClF₃NO₂S
• MW: 259.633310079575
• CID: 5717895
• PubChem ID: 43363673
• Update Time: 2026-03-11

2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(trifluoromethyl)benzenesulfonamide
• EN300-79735
• 2-chloro-6-(trifluoromethyl)benzene-1-sulfonamide
• AKOS009385982
• Z401601950
• MFCD06408807
• 874814-71-8
• DTXSID301249705
• IWTCGTRWYQNYPO-UHFFFAOYSA-N
• CS-0261731
• GS0336
• 2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C7H5ClF3NO2S/c8-5-3-1-2-4(7(9,10)11)6(5)15(12,13)14/h1-3H,(H2,12,13,14)
• InChI Key： IWTCGTRWYQNYPO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1S(N)(=O)=O

Computed Properties

• Exact Mass: 258.9681618g/mol
• Monoisotopic Mass: 258.9681618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide

Professional Introduction to 2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 874814-71-8)

2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 874814-71-8, is characterized by its unique structural features, which include a chloro substituent at the 2-position and a trifluoromethyl group at the 6-position of the benzene ring, coupled with a sulfonamide functional group at the 1-position. These structural elements contribute to its distinct chemical properties and potential applications in various scientific domains.

The sulfonamide moiety in 2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide is particularly noteworthy, as sulfonamides are well-known for their broad spectrum of biological activities. This functional group is often incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability. The presence of both chloro and trifluoromethyl groups further modulates the compound's reactivity and interaction with biological targets, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced pharmacological properties. The compound 2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide has been explored as a potential intermediate in the synthesis of new therapeutic agents. Its structural framework allows for modifications at multiple sites, enabling researchers to fine-tune its biological activity. For instance, the trifluoromethyl group can improve lipophilicity, while the chloro group can serve as a versatile handle for further functionalization.

One of the most compelling aspects of 2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide is its potential in the development of agrochemicals. The combination of electron-withdrawing groups such as the trifluoromethyl and chloro substituents enhances the compound's efficacy as a herbicide or pesticide. These groups contribute to increased stability under environmental conditions, ensuring prolonged activity once applied. Furthermore, the sulfonamide moiety can be tailored to target specific enzymes or receptors involved in plant growth regulation, offering a pathway to more selective and sustainable agricultural practices.

The synthesis of 2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group typically involves halogenation reactions, while the trifluoromethyl group can be incorporated through metal-catalyzed cross-coupling reactions or direct fluorination methods. The final step involves sulfonation to introduce the sulfonamide functionality, which is often achieved using reagents such as sulfur trioxide or sulfuric acid derivatives.

The chemical properties of 2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide make it an attractive candidate for further investigation in various fields. Its solubility profile, melting point, and thermal stability are all critical factors that influence its suitability for different applications. Additionally, its interaction with biological systems has been studied to understand how it behaves within living organisms. This includes examining its absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for assessing its potential as a drug candidate.

In conclusion, 2-Chloro-6-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 874814-71-8) represents a significant advancement in the realm of organic chemistry and pharmaceutical research. Its unique structural features and versatile functional groups make it a promising candidate for developing new drugs and agrochemicals. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global challenges in healthcare and agriculture.